N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)cyclohexanecarboxamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C19H25NO3S/c1-2-15-8-6-7-11-18(15)20(17-12-13-24(22,23)14-17)19(21)16-9-4-3-5-10-16/h6-8,11-13,16-17H,2-5,9-10,14H2,1H3
• InChI Key: YTUHEMVNGKHQCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(C2CS(=O)(=O)C=C2)C(=O)C3CCCCC3
• Molecular Formula: C19H25NO3S
• Molecular Weight: 347.5 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)cyclohexanecarboxamide, also known as DNTX, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of cyclohexanecarboxamide derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Characterization of Derivatives : Research has been conducted on synthesizing and characterizing derivatives of N-(arylcarbamothioyl)cyclohexanecarboxamide, which provides insights into the molecular structure and conformation of these compounds. For instance, N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide was characterized using X-ray diffraction, revealing details about its molecular conformation and stability (Özer et al., 2009).

Medicinal Chemistry

• Development of PET Tracers : A derivative of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)cyclohexanecarboxamide was developed as a PET radioligand for imaging serotonin 5-HT1A receptors, indicating its potential use in neuropsychiatric disorder studies. This derivative showed high brain uptake, slow clearance, and stability, making it a promising candidate for in vivo quantification of 5-HT1A receptors (García et al., 2014).

Polymer Science

• Polyamide Synthesis : Research involving the synthesis of polyamides containing the cyclohexane structure, like 1,1-bis[4-(4-aminophenoxy)phenyl]cyclohexane, indicates the role of such compounds in creating polymers with desirable properties. These polyamides showed good solubility and stability, making them suitable for various industrial applications (Hsiao et al., 1999).

Molecular Structure Analysis

• Hydrogen Bonding Studies : Studies on compounds like methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-3-cyclohexen-1-carboxylate, which share structural similarities with N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)cyclohexanecarboxamide, provide insights into hydrogen bonding and molecular conformation. These studies are crucial for understanding the interaction of these molecules with biological systems (Kubicki et al., 2000).

Catalytic and Antibacterial Activity

• Ruthenium Complexes with Antimicrobial Properties : The synthesis of ruthenium complexes of 2,2'-dithiobis[N-(2-hydroxy-naphth-3-yl)benzamides] reveals the potential of cyclohexanecarboxamide derivatives in catalysis and antibacterial applications. Such compounds have shown effectiveness in oxidation reactions and exhibited antibacterial properties (Jhaumeer-Laulloo et al., 2004).